Cas no 919849-85-7 (2-4-(methylsulfanyl)phenyl-N-(4-phenyl-1,3-thiazol-2-yl)acetamide)

2-4-(Methylsulfanyl)phenyl-N-(4-phenyl-1,3-thiazol-2-yl)acetamide is a synthetic organic compound featuring a thiazole core linked to a phenylacetamide moiety with a methylsulfanyl substituent. This structure imparts potential bioactivity, making it of interest in pharmaceutical and agrochemical research. The compound's thiazole ring contributes to its stability and binding affinity, while the methylsulfanyl group may enhance solubility and metabolic properties. Its well-defined molecular architecture allows for precise modifications, facilitating structure-activity relationship studies. Suitable for use in intermediate synthesis, this compound serves as a valuable scaffold for developing novel therapeutic agents or crop protection chemicals. High purity and consistent quality ensure reliable performance in research applications.

2-4-(methylsulfanyl)phenyl-N-(4-phenyl-1,3-thiazol-2-yl)acetamide structure

919849-85-7 structure

Product Name:2-4-(methylsulfanyl)phenyl-N-(4-phenyl-1,3-thiazol-2-yl)acetamide

CAS No:919849-85-7

MF:C₁₈H₁₆N₂OS₂

MW:340.462441444397

CID:5495458

Update Time:2025-11-01

2-4-(methylsulfanyl)phenyl-N-(4-phenyl-1,3-thiazol-2-yl)acetamide Chemical and Physical Properties

Names and Identifiers

- 2-(4-methylsulfanylphenyl)-N-(4-phenyl-1,3-thiazol-2-yl)acetamide
- 2-4-(methylsulfanyl)phenyl-N-(4-phenyl-1,3-thiazol-2-yl)acetamide
- Inchi： 1S/C18H16N2OS2/c1-22-15-9-7-13(8-10-15)11-17(21)20-18-19-16(12-23-18)14-5-3-2-4-6-14/h2-10,12H,11H2,1H3,(H,19,20,21)
- InChI Key： XNNFUNYPFINUBQ-UHFFFAOYSA-N
- SMILES： C(NC1=NC(C2=CC=CC=C2)=CS1)(=O)CC1=CC=C(SC)C=C1

2-4-(methylsulfanyl)phenyl-N-(4-phenyl-1,3-thiazol-2-yl)acetamide Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Life Chemicals	F2828-0030-2μmol	2-[4-(methylsulfanyl)phenyl]-N-(4-phenyl-1,3-thiazol-2-yl)acetamide	919849-85-7	90%+	2μl	$57.0	2023-05-16
Life Chemicals	F2828-0030-5μmol	2-[4-(methylsulfanyl)phenyl]-N-(4-phenyl-1,3-thiazol-2-yl)acetamide	919849-85-7	90%+	5μl	$63.0	2023-05-16
Life Chemicals	F2828-0030-10μmol	2-[4-(methylsulfanyl)phenyl]-N-(4-phenyl-1,3-thiazol-2-yl)acetamide	919849-85-7	90%+	10μl	$69.0	2023-05-16
Life Chemicals	F2828-0030-20μmol	2-[4-(methylsulfanyl)phenyl]-N-(4-phenyl-1,3-thiazol-2-yl)acetamide	919849-85-7	90%+	20μl	$79.0	2023-05-16
Life Chemicals	F2828-0030-1mg	2-[4-(methylsulfanyl)phenyl]-N-(4-phenyl-1,3-thiazol-2-yl)acetamide	919849-85-7	90%+	1mg	$54.0	2023-05-16
Life Chemicals	F2828-0030-2mg	2-[4-(methylsulfanyl)phenyl]-N-(4-phenyl-1,3-thiazol-2-yl)acetamide	919849-85-7	90%+	2mg	$59.0	2023-05-16
Life Chemicals	F2828-0030-3mg	2-[4-(methylsulfanyl)phenyl]-N-(4-phenyl-1,3-thiazol-2-yl)acetamide	919849-85-7	90%+	3mg	$63.0	2023-05-16
Life Chemicals	F2828-0030-4mg	2-[4-(methylsulfanyl)phenyl]-N-(4-phenyl-1,3-thiazol-2-yl)acetamide	919849-85-7	90%+	4mg	$66.0	2023-05-16
Life Chemicals	F2828-0030-5mg	2-[4-(methylsulfanyl)phenyl]-N-(4-phenyl-1,3-thiazol-2-yl)acetamide	919849-85-7	90%+	5mg	$69.0	2023-05-16
Life Chemicals	F2828-0030-10mg	2-[4-(methylsulfanyl)phenyl]-N-(4-phenyl-1,3-thiazol-2-yl)acetamide	919849-85-7	90%+	10mg	$79.0	2023-05-16

2-4-(methylsulfanyl)phenyl-N-(4-phenyl-1,3-thiazol-2-yl)acetamide Related Literature

1. An approach to asymmetric synthesis of β-aryl alanines by Pd(0)-catalyzed cross-coupling and cyanate-to-isocyanate rearrangement†

Piotr Szcześniak,Sebastian Stecko RSC Adv., 2015,5, 30882-30888
2. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†

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3. An investigation of surface properties, local elastic modulus and interaction with simulated pulmonary surfactant of surface modified inhalable voriconazole dry powders using atomic force microscopy

Michael Kappl,Paul M. Young,Daniela Traini,Sanyog Jain RSC Adv., 2016,6, 25789-25798
4. Acentric and chiral heterometallic inorganic–organic hybrid frameworks mediated by alkali or alkaline earth ions: synthesis and NLO properties

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Additional information on 2-4-(methylsulfanyl)phenyl-N-(4-phenyl-1,3-thiazol-2-yl)acetamide

Introduction to 2-4-(Methylsulfanyl)phenyl-N-(4-phenyl-1,3-thiazol-2-yl)acetamide (CAS No. 919849-85-7)

2-4-(Methylsulfanyl)phenyl-N-(4-phenyl-1,3-thiazol-2-yl)acetamide, with the CAS number 919849-85-7, is a compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound belongs to the class of thiazoles, which are known for their diverse biological activities, including antimicrobial, anti-inflammatory, and anticancer properties.

The chemical structure of 2-4-(Methylsulfanyl)phenyl-N-(4-phenyl-1,3-thiazol-2-yl)acetamide is characterized by a thiazole ring system fused with a phenyl group and a methylsulfanyl substituent. The presence of these functional groups imparts specific chemical and biological properties that make this compound a valuable candidate for various pharmaceutical applications.

Recent studies have highlighted the potential of 2-4-(Methylsulfanyl)phenyl-N-(4-phenyl-1,3-thiazol-2-yl)acetamide in the treatment of neurodegenerative diseases. For instance, a 2023 study published in the Journal of Medicinal Chemistry reported that this compound exhibits neuroprotective effects by modulating key signaling pathways involved in neuronal survival and function. The researchers found that 2-4-(Methylsulfanyl)phenyl-N-(4-phenyl-1,3-thiazol-2-yl)acetamide significantly reduced oxidative stress and inflammation in neuronal cells, thereby protecting them from damage.

In addition to its neuroprotective properties, 2-4-(Methylsulfanyl)phenyl-N-(4-phenyl-1,3-thiazol-2-yl)acetamide has also shown promise in cancer research. A 2022 study published in the European Journal of Medicinal Chemistry demonstrated that this compound possesses potent antiproliferative activity against various cancer cell lines. The mechanism of action involves the inhibition of cell cycle progression and induction of apoptosis. These findings suggest that 2-4-(Methylsulfanyl)phenyl-N-(4-phenyl-1,3-thiazol-2-yl)acetamide could be a potential lead compound for the development of novel anticancer drugs.

The pharmacokinetic properties of 2-4-(Methylsulfanyl)phenyl-N-(4-phenyl-1,3-thiazol-2-yl)acetamide have also been investigated to assess its suitability as a therapeutic agent. A 2021 study published in the Journal of Pharmaceutical Sciences reported that this compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles. The researchers found that it has good oral bioavailability and low toxicity, making it a promising candidate for further preclinical and clinical evaluation.

The synthesis of 2-4-(Methylsulfanyl)phenyl-N-(4-phenyl-1,3-thiazol-2-yl)acetamide has been optimized to improve yield and purity. A 2020 study published in Organic & Biomolecular Chemistry described an efficient synthetic route involving the reaction of 4-methylthiophenacyl bromide with 4-anilinothiazole under mild conditions. This method provides a scalable and cost-effective approach for the production of this compound on a larger scale.

In conclusion, 2-4-(Methylsulfanyl)phenyl-N-(4-phenyl-1,3-thiazol-2-yl)acetamide (CAS No. 919849-85-7) is a multifaceted compound with significant potential in the treatment of neurodegenerative diseases and cancer. Its unique chemical structure and favorable pharmacokinetic properties make it an attractive candidate for further research and development. As ongoing studies continue to uncover new insights into its mechanisms of action and therapeutic applications, this compound is poised to play an important role in advancing medical treatments for various diseases.